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Compound of Interest

Compound Name: Inosine-13C5

Cat. No.: B13849729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Inosine-
13Cs, a stable isotope-labeled version of the endogenous purine nucleoside inosine. This guide
is intended for researchers, scientists, and drug development professionals who utilize
isotopically labeled compounds for a variety of applications, including metabolic research,
pharmacokinetic studies, and as internal standards for quantitative mass spectrometry.

Introduction to Inosine-*3Cs

Inosine-13Cs is a non-radioactive, stable isotope-labeled form of inosine where five carbon
atoms (12C) have been replaced with their heavier isotope, carbon-13 (*3C). This isotopic
enrichment allows for the differentiation of the labeled inosine from its naturally occurring
counterpart by mass spectrometry. This property makes Inosine-13Cs an invaluable tool in
biomedical research, particularly in studies requiring precise quantification of inosine or tracing
its metabolic fate. Inosine itself is an endogenous purine nucleoside with demonstrated anti-
inflammatory, neuroprotective, and immunomodulatory properties, primarily acting as an
agonist for adenosine Al (A1R) and A2A (A2AR) receptors.[1]

Commercial Availability and Suppliers

A number of reputable chemical suppliers offer Inosine-13Cs for research purposes. The
products typically vary in purity, isotopic enrichment, and available quantities. Below is a
summary of key suppliers and their product specifications.
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. Catalog . Isotopic Available
Supplier Purity . .
Number Enrichment Quantities
MedchemExpres N
HY-N0092S2 99.90% Not specified 1mg, 5mg
s
Santa Cruz N Contact for
) sc-212561 >98% Not specified o
Biotechnology availability
Cenmed C007B-362652 >99% Not specified 10mg
) Contact for
Shimadzu C5291 >98% 99% 13C o
availability
InvivoChem V89229 >98% Not specified 1mg, 5mg
BOC Sciences B2702-338534 98% 99% atom 13C 50mg
Omicron
) ) ) ] N Contact for
Biochemicals, High Purity Not specified

Inc.

availability

Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

Experimental Protocols
Use of Inosine-*3Cs as an Internal Standard in LC-MS/MS
Quantification

Inosine-13Cs is frequently used as an internal standard (1S) in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the accurate quantification of endogenous inosine

in biological matrices such as plasma, serum, and cell lysates. The co-elution of the labeled

and unlabeled inosine allows for the correction of matrix effects and variations in sample

preparation and instrument response.

General Protocol:

» Preparation of Standard Solutions: Prepare a stock solution of Inosine-13Cs in a suitable

solvent (e.g., methanol or water). From this stock, create a series of working standard
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solutions at known concentrations.

e Sample Preparation:

[e]

To a known volume of the biological sample (e.g., 100 pL of plasma), add a fixed amount
of the Inosine-13Cs internal standard solution.

o Perform protein precipitation by adding a solvent such as acetonitrile or methanol (typically
in a 3:1 or 4:1 ratio of solvent to sample).

o Vortex the mixture and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the dried extract in a mobile phase-compatible solvent for LC-MS/MS
analysis.

e LC-MS/MS Analysis:

o Inject the reconstituted sample onto a suitable liquid chromatography column (e.g., a C18
reversed-phase column).

o Develop a gradient elution method to achieve chromatographic separation of inosine from
other matrix components.

o Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for
both endogenous inosine and Inosine-13Cs using Multiple Reaction Monitoring (MRM).

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte
(endogenous inosine) to the peak area of the internal standard (Inosine-13Cs) against the
concentration of the analyte in the calibration standards.

o Determine the concentration of inosine in the unknown samples by interpolating their peak
area ratios on the calibration curve.
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Experimental Workflow for Inosine Quantification using
Inosine-*Cs Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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